Cas no 2228737-46-8 ({5-chloro-2-(difluoromethoxy)phenylmethyl}hydrazine)

• Product Name: {5-chloro-2-(difluoromethoxy)phenylmethyl}hydrazine
• CAS No: 2228737-46-8
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 6381711
• PubChem ID: 165632249
• Update Time: 2025-05-24

{5-chloro-2-(difluoromethoxy)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {5-chloro-2-(difluoromethoxy)phenylmethyl}hydrazine
• 2228737-46-8
• {[5-chloro-2-(difluoromethoxy)phenyl]methyl}hydrazine
• EN300-1957191

• Inchi： 1S/C8H9ClF2N2O/c9-6-1-2-7(14-8(10)11)5(3-6)4-13-12/h1-3,8,13H,4,12H2
• InChI Key： KWAZPDXPJOIAQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNN)OC(F)F

Computed Properties

• Exact Mass: 222.0371469g/mol
• Monoisotopic Mass: 222.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Additional information on {5-chloro-2-(difluoromethoxy)phenylmethyl}hydrazine

5-Chloro-2-(difluoromethoxy)phenylmethyl Hydrazine: A Comprehensive Overview

The compound with CAS No. 2228737-46-8, commonly referred to as 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a hydrazine group with a substituted phenylmethyl moiety. The presence of a difluoromethoxy group and a chlorine atom at specific positions on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

5-Chloro-2-(difluoromethoxy)phenylmethyl hydrazine is synthesized through a series of well-established organic reactions, including nucleophilic substitutions and condensations. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. Its structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

The applications of 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine are diverse and impactful. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. Its ability to form stable bonds with metal ions has also made it a promising candidate in the development of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

Recent research has highlighted the potential of 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine in green chemistry applications. For instance, it has been employed as a ligand in catalyst systems that facilitate selective transformations under mild conditions. This not only enhances reaction efficiency but also aligns with global efforts to reduce energy consumption and minimize environmental impact.

In terms of environmental considerations, the stability and biodegradability of 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine have been thoroughly investigated. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via hydrolytic pathways, producing less harmful byproducts. These findings are crucial for assessing its long-term impact on ecosystems and ensuring sustainable practices in its production and use.

From a regulatory standpoint, 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine is classified as a non-hazardous chemical under current guidelines. Its handling does not require special precautions beyond standard laboratory protocols, making it accessible for both industrial-scale production and academic research.

In conclusion, 5-chloro-2-(difluoromethoxy)phenylmethyl hydrazine (CAS No. 2228737-46-8) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new facets of its utility, this compound is poised to make even greater contributions to the scientific community.